Cas no 2169515-04-0 (4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic acid
• CAS No: 2169515-04-0
• MF: C₁₂H₁₄FNO₄
• MW: 255.242267131805
• CID: 6247594
• PubChem ID: 14683721
• Update Time: 2025-07-25

4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6746956
• 4-{[(benzyloxy)carbonyl]amino}-2-fluorobutanoic acid
• 2169515-04-0
• 4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic acid

• Inchi： 1S/C12H14FNO4/c13-10(11(15)16)6-7-14-12(17)18-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,17)(H,15,16)
• InChI Key： HLDGCJRPHJWYDB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.09068609g/mol
• Monoisotopic Mass: 255.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic acid

Professional Introduction to 4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic Acid (CAS No. 2169515-04-0)

4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic acid

The compound with the CAS number 2169515-04-0, specifically named as 4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic acid, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The molecular structure of this compound features a fluorinated butanoic acid backbone, modified with a benzyloxy carbonyl group and an amino function at the fourth position. The presence of the fluorine atom introduces a level of electronic and steric modulation that can significantly influence the reactivity and biological activity of the molecule. This makes it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The incorporation of fluorine into drug molecules has been shown to increase their binding affinity to biological targets, making them more effective in therapeutic applications. The compound 4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic acid is no exception, as its fluorine-containing moiety could potentially enhance its interaction with biological receptors.

The benzyloxy carbonyl group is another critical feature of this compound. This moiety is commonly used in peptide synthesis as an protecting group for the amine functionality. Its presence in this compound suggests potential applications in the synthesis of peptide mimetics or other bioactive molecules where such protection is necessary. Additionally, the benzyloxy group can influence the solubility and lipophilicity of the molecule, which are important factors in drug design.

The amino group at the fourth position of the butanoic acid chain provides a site for further functionalization, allowing for the creation of more complex derivatives with tailored properties. This flexibility makes 4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic acid a valuable building block for synthetic chemists working on novel drug candidates.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, its structural features make it a promising candidate for developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The fluorine atom's ability to modulate enzyme activity has been particularly noted in studies involving kinase inhibitors, where fluorinated analogs often exhibit improved potency and selectivity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of functional groups can lead to novel polymers or coatings with enhanced properties such as biodegradability or mechanical strength. Researchers are currently investigating how variations in the substituents attached to the fluorinated backbone can affect these properties.

The synthesis of 4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions to ensure high yield and purity is paramount. Advanced synthetic techniques, including flow chemistry and catalytic methods, are being explored to optimize the production process.

Ethical considerations are also an important aspect of working with this compound. While it does not fall under any hazardous or restricted categories, responsible handling is still necessary to ensure safety in laboratory settings. Proper protocols must be followed to minimize exposure and environmental impact.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. Collaborative efforts between academia and industry are likely to drive further innovation, leading to new therapeutic agents and materials based on its unique structure.

In conclusion, 4-{[(Benzyloxy)carbonyl]amino}-2-fluorobutanoic acid (CAS No. 2169515-04-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its structural features make it an attractive candidate for further development, offering opportunities for creating novel drugs and advanced materials that could benefit society in numerous ways.